Cas no 62221-05-0 (1,3,5-Triazine-2,4(1H,3H)-dione, 3-methyl-1,6-diphenyl-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, 3-methyl-1,6-diphenyl-
• CAS No: 62221-05-0
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 453873
• PubChem ID: 12328431
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 3-methyl-1,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 3-methyl-1,6-diphenyl-
• 3-methyl-1,6-diphenyl-1,3,5-triazine-2,4-dione
• 3-Methyl-1,6-diphenyl-1,3,5-triazine-2,4(1H,3H)-dione
• 62221-05-0
• DTXSID20490045

• Inchi： 1S/C16H13N3O2/c1-18-15(20)17-14(12-8-4-2-5-9-12)19(16(18)21)13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： JRRVUNHOXIQDMX-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(N=C(C2C=CC=CC=2)N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.10089
• Monoisotopic Mass: 279.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 52.98